Cas no 111534-78-2 (4'-O-Sulfate-4',5,7-Trihydroxy-6-methoxyflavone)

• Product Name: 4'-O-Sulfate-4',5,7-Trihydroxy-6-methoxyflavone
• CAS No: 111534-78-2
• MF: C₁₆H₁₂O₉S
• MW: 380.326084136963
• CID: 2001655
• PubChem ID: 13845905
• Update Time: 2025-04-21

4'-O-Sulfate-4',5,7-Trihydroxy-6-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 4'-O-Sulfate-4',5,7-Trihydroxy-6-methoxyflavone
• 111534-78-2
• (4-(5,7-dihydroxy-6-methoxy-4-oxochromen-2-yl)phenyl) hydrogen sulfate
• Hispidulin 4'-sulfuric acid
• [4-(5,7-dihydroxy-6-methoxy-4-oxochromen-2-yl)phenyl] hydrogen sulfate
• Hispidulin 4'-sulfate
• Hispidulin 4'-sulphate
• LMPK12111172
• Hispidulin 4'-sulphuric acid

• Inchi： 1S/C16H12O9S/c1-23-16-11(18)7-13-14(15(16)19)10(17)6-12(24-13)8-2-4-9(5-3-8)25-26(20,21)22/h2-7,18-19H,1H3,(H,20,21,22)
• InChI Key： YGPUEGZSDQVYKY-UHFFFAOYSA-N
• SMILES： COC1C(O)=C2C(OC(C3C=CC(OS(=O)(=O)O)=CC=3)=CC2=O)=CC=1O

Computed Properties

• Exact Mass: 380.02020313Da
• Monoisotopic Mass: 380.02020313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids